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Compound of Interest

Compound Name: Formyl bromide

Cat. No.: B13796005

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of Formyl bromide (CHBrO), a potentially hazardous chemical. Given the limited
availability of a specific Safety Data Sheet (SDS) for Formyl bromide, this document
synthesizes best practices from general chemical safety protocols and data for analogous
brominated compounds to ensure the highest level of safety in your laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Formyl bromide, a comprehensive approach to personal protection is

paramount. The following table summarizes the required PPE. Always inspect PPE for integrity
before use.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[1][2]

To prevent skin contact with
the potentially corrosive and

toxic substance.

Eye and Face Protection

Tightly fitting safety goggles
and a face shield.[3]

To protect against splashes
and vapors that can cause
severe eye irritation or

damage.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid
gases is required when dusts

are generated.

To prevent inhalation of
harmful vapors, which may

cause respiratory irritation.

Body Protection

A chemical-resistant lab coat
or apron, long pants, and

closed-toe shoes.[1][3]

To protect the skin from

accidental spills and splashes.

Operational Plan: Step-by-Step Handling

Procedures

All operations involving Formyl bromide should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4][5]

Preparation and Handling:

o Work Area Setup: Ensure the chemical fume hood is operational and the work area is clean

and free of incompatible materials.

e Donning PPE: Put on all required personal protective equipment as specified in the table

above.

o Chemical Transfer: Use only compatible, dry, and clean glassware. Formyl bromide is likely

sensitive to moisture. Handle under an inert atmosphere if necessary.[6]
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e Avoid Inhalation and Contact: Perform all manipulations carefully to avoid the generation of
aerosols or dust.[4][5] Avoid direct contact with skin and eyes.[4][5]

o Storage: Store Formyl bromide in a tightly closed container in a cool, dry, and well-
ventilated place, away from incompatible materials.[4][5]

Emergency Procedures

In the event of an emergency, follow these procedures and always have an emergency plan in
place.

Emergency Scenario Immediate Action

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing.[7] Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[5] Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation
artificial respiration.[5] Seek immediate medical
attention.
Evacuate the area. For a minor spill, if trained,
contain the spill with an inert absorbent material
Spill and place it in a sealed container for disposal.

For a major spill, contact your institution's

emergency response team.[8]

Disposal Plan

All waste containing Formyl bromide must be treated as hazardous waste.

Waste Collection and Disposal:
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Segregation: Do not mix Formyl bromide waste with other waste streams.

Containerization: Collect all Formyl bromide waste, including contaminated PPE and
absorbent materials, in a clearly labeled, sealed, and compatible container.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations.[9]
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Caption: Logical workflow for the safe handling of Formyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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